Cas no 2171996-59-9 (4-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenyl-N-methylformamido}butanoic acid)

• Product Name: 4-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenyl-N-methylformamido}butanoic acid
• CAS No: 2171996-59-9
• MF: C₂₇H₂₅FN₂O₅
• MW: 476.496210813522
• CID: 6240396
• PubChem ID: 165804692
• Update Time: 2025-06-08

4-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenyl-N-methylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenyl-N-methylformamido}butanoic acid
• 2171996-59-9
• EN300-1512092
• 4-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]-N-methylformamido}butanoic acid

• Inchi： 1S/C27H25FN2O5/c1-30(14-6-11-25(31)32)26(33)22-15-17(12-13-24(22)28)29-27(34)35-16-23-20-9-4-2-7-18(20)19-8-3-5-10-21(19)23/h2-5,7-10,12-13,15,23H,6,11,14,16H2,1H3,(H,29,34)(H,31,32)
• InChI Key： WRELFXQNMKDUTQ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C(N(C)CCCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.17475006g/mol
• Monoisotopic Mass: 476.17475006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenyl-N-methylformamido}butanoic acid

Introduction to 4-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenyl-N-methylformamido}butanoic acid (CAS No. 2171996-59-9)

4-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenyl-N-methylformamido}butanoic acid (CAS No. 2171996-59-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group, a fluorinated aromatic ring, and a formamido functional group. These structural elements contribute to its potential applications in various biological and therapeutic contexts.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent unwanted side reactions. In the context of 4-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenyl-N-methylformamido}butanoic acid, the Fmoc group plays a crucial role in maintaining the integrity of the amino group during synthetic processes. This feature makes the compound particularly useful in the development of peptides and peptidomimetics, which are essential in drug discovery and protein engineering.

The presence of a fluorinated aromatic ring is another notable aspect of this compound. Fluorine atoms are known for their ability to modulate the electronic properties of molecules, influencing their biological activity and pharmacokinetic profiles. In recent studies, fluorinated compounds have shown enhanced binding affinities to target proteins and improved metabolic stability, making them attractive candidates for drug development. The fluorine atom in this compound could potentially enhance its interactions with biological targets, thereby improving its efficacy and selectivity.

The N-methylformamido functional group adds another layer of complexity to the molecule. Formamides are versatile functional groups that can participate in hydrogen bonding and other non-covalent interactions, which are crucial for molecular recognition processes. The N-methyl substitution can influence the conformational flexibility and solubility of the molecule, further affecting its biological activity. Recent research has highlighted the importance of formamide-containing compounds in modulating protein-protein interactions and enzyme activities, suggesting potential therapeutic applications in areas such as cancer and neurodegenerative diseases.

In terms of its chemical properties, 4-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenyl-N-methylformamido}butanoic acid is a white crystalline solid with a molecular weight of approximately 483.5 g/mol. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for use in various biochemical assays and analytical techniques. The compound's stability under different conditions has been extensively studied, with results indicating that it remains stable at room temperature but may degrade under strong acidic or basic conditions.

The synthesis of this compound typically involves multi-step procedures, including the formation of the Fmoc-protected amino acid derivative, coupling with the fluorinated aromatic ring, and subsequent functionalization to introduce the formamido group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, reducing costs and improving yields. These improvements have facilitated its broader application in research settings.

In terms of biological activity, preliminary studies have shown that 4-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenyl-N-methylformamido}butanoic acid exhibits potent inhibitory effects on specific enzymes involved in cellular signaling pathways. For example, it has been reported to inhibit kinases such as protein kinase C (PKC) and mitogen-activated protein kinases (MAPKs), which are key regulators of cell proliferation and survival. These findings suggest that the compound could have potential as a lead molecule for developing novel anticancer agents.

Beyond its direct enzymatic effects, this compound has also been investigated for its ability to modulate gene expression through interactions with transcription factors. Studies have shown that it can downregulate the expression of genes associated with inflammation and oxidative stress, making it a promising candidate for treating inflammatory diseases such as arthritis and asthma.

In conclusion, 4-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenyl-N-methylformamido}butanoic acid (CAS No. 2171996-59-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its promising biological activities, make it an exciting target for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing innovative treatments for various diseases.